Cas no 1015855-87-4 (Ronidazole-d3)

Ronidazole-d3 Properties

Names and Identifiers

• Ronidazole-d3
• 2-(Carbamoyloxymethyl)-1-methyl-d3-5-nitro-imidazole
• Dugro-d3
• MCMN-d3
• Ridzol P-d3
• Ridzol-d3
• Ridzole-d3
• Ronida BT-d3
• [1-(Methyl-d3)-5-nitroiMidazol-2-yl]Methyl CarbaMate
• 1-(Methyl-d3)-2-carbaMoyl- oxyMethyl-5-nitroiMidazole
• DB-260116
• HY-B0565S
• AKOS030243121
• [1-(~2~H_3_)Methyl-5-nitro-1H-imidazol-2-yl]methyl carbamate
• J-000445
• CS-0129447
• 1H-Imidazole-2-methanol, 1-(methyl-d3)-5-nitro-, 2-carbamate
• PQFRTXSWDXZRRS-FIBGUPNXSA-N
• 1015855-87-4
• DTXSID30583598
• [1-(?H?)methyl-5-nitro-1H-imidazol-2-yl]methyl carbamate
• Ronidazole D3
• [5-nitro-1-(trideuteriomethyl)imidazol-2-yl]methyl carbamate
• Ronidazole-d3, VETRANAL(TM), analytical standard
• +Expand

• MDL： MFCD09265285
• InChIKey： PQFRTXSWDXZRRS-FIBGUPNXSA-N
• Inchi： InChI=1S/C6H8N4O4/c1-9-4(3-14-6(7)11)8-2-5(9)10(12)13/h2H,3H2,1H3,(H2,7,11)/i1D3
• SMILES： [2H]C([2H])(N1C(COC(N)=O)=NC=C1[N+]([O-])=O)[2H]

Computed Properties

• Exact Mass: 203.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 203.07338499g/mol
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 0.96060
• PSA: 116.95000